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Compound of Interest

Compound Name: Binol

Cat. No.: B150571

Essential Safety and Handling Guide for BINOL

This guide provides crucial safety, logistical, and operational information for researchers,
scientists, and drug development professionals handling 1,1'-Bi-2-naphthol (BINOL).
Adherence to these procedures is paramount for ensuring laboratory safety, regulatory
compliance, and environmental protection.

Personal Protective Equipment (PPE)

A conservative approach to PPE is recommended when handling BINOL, assuming it to be a
hazardous compound. The following table summarizes the required PPE for various laboratory
tasks involving BINOL.
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Task Required PPE

Double nitrile gloves, disposable gown with
tight-fitting cuffs, safety goggles, and a face
shield. All work should be conducted within a
Handling solid (powder) BINOL certified chemical fume hood or a glove box.
Respiratory protection (e.g., a NIOSH-approved
respirator) is necessary for procedures that

could generate dust.[1][2]

Double nitrile gloves, disposable gown with

tight-fitting cuffs, and chemical safety goggles. A
Preparing BINOL solutions face shield should be worn if there is a risk of

splashing.[1][3] All work should be performed in

a chemical fume hood.[1]

Double nitrile gloves, a disposable gown, and

] o safety goggles are required. For large spills, a
Cleaning and decontamination i ) )

face shield and respiratory protection may be

necessary.

Double nitrile gloves, a disposable gown, and
Waste disposal safety goggles should be worn when handling
BINOL waste.

Operational Plan: Safe Handling of BINOL

Working with BINOL requires adherence to a strict protocol to minimize exposure and prevent
contamination.

Preparation and Handling

» Ventilation: All procedures involving the open handling of BINOL powder or the preparation
of solutions must be conducted in a certified chemical fume hood, biological safety cabinet,
or glove box.[1]

o Pre-Handling Checks: Before beginning work, ensure that all necessary PPE is available and
in good condition. Inspect gloves for any signs of damage before each use.[4] The work area
should be clean and uncluttered.[4]
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» Donning PPE: Before entering the designated handling area, put on the required PPE as
specified in the table above. Ensure the outer gloves overlap the cuffs of the gown.

e Handling: Avoid the formation of dust and aerosols.[2] Do not breathe in dust, fumes, gas,
mist, vapors, or spray.[2] Avoid contact with skin and eyes.[2]

e Post-Handling: After handling is complete, wipe down the work area. Dispose of all
contaminated materials as hazardous waste.

» Doffing PPE: Remove PPE in the designated area to avoid contaminating skin or clothing.
Remove outer gloves first, followed by the gown, and then the inner gloves. Wash hands
thoroughly with soap and water after removing all PPE.[5][6]

Emergency Procedures

o Spills: In the event of a spill, evacuate the area and prevent unnecessary personnel from
entering.[5] Do not touch or walk through the spilled material.[5] For large spills, stop the leak
if it can be done without risk. Absorb the spill with an inert, dry material and place it in an
appropriate waste disposal container.[5]

» Fire: Use an appropriate extinguishing medium for the surrounding fire.

Disposal Plan

BINOL is classified as hazardous waste and, in some contexts, as very toxic to aquatic
organisms.[1] Therefore, it must be disposed of as hazardous waste through a licensed
professional waste disposal service.[1] Under no circumstances should this chemical be
disposed of down the drain or in regular municipal trash.[1]

Waste Collection and Storage

o Segregation: Keep BINOL waste separate from incompatible materials, such as strong
oxidizing agents.[1]

» Container: Use a dedicated, leak-proof container that can be tightly sealed for BINOL waste.

[1]
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e Labeling: The container must be clearly labeled as "(S)-1,1'-Bi-2,2'-naphthol Waste" and
display the relevant hazard pictograms.[1]

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from heat
and ignition sources.[1]

Disposal Procedure

o Contact a Licensed Vendor: Arrange for the collection of the hazardous waste with a licensed
disposal company.[1]

o Documentation: Provide the waste disposal service with the Safety Data Sheet (SDS) for
BINOL.[1] Complete all required waste manifests provided by the disposal service.[1]

o Empty Containers: Containers that held BINOL should be treated as hazardous waste.[1] To
be considered "empty" by regulatory standards, they may require triple-rinsing with a suitable
solvent, with the rinsate collected as hazardous waste.[1]

Quantitative Data

The following table summarizes key quantitative data for BINOL.

Property Value

Molecular Formula C20H1402[7]

Molecular Weight 286.3 g/mol [7]

Melting Point 208 - 210 °C (406 - 410 °F)[6]

First Aid Measures

Immediate medical attention is crucial in the event of exposure to BINOL.
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[2][4][8] Remove

Eye Contact )
contact lenses if present and easy to do.[2]
Continue rinsing.[2] Seek medical attention if

irritation develops or persists.[5]

Immediately remove all contaminated clothing.
) [2] Wash the affected area with plenty of soap
Skin Contact o
and water.[6][9] If irritation or other symptoms

persist, seek medical attention.[4]

Move the exposed person to fresh air and keep
them at rest in a position comfortable for

breathing.[2][5] If symptoms such as coughing,

Inhalation
wheezing, or shortness of breath occur, seek
medical attention.[5] If the person is not
breathing, provide artificial respiration.[9]
Do NOT induce vomiting. Rinse the mouth with
Ingestion water.[2][10] Seek immediate medical attention.

[110]

Visual Workflows

The following diagrams illustrate the procedural flow for handling BINOL safely and responding
to incidents.
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Handling

Preparation ‘ Prepare/Use BINOL Solution Cleanup & Disposal
Prepare Well-Ventilated Area [
Don Appropriate PPE H Eume Food) l l D Work Surfaces

T
\—>< Weigh/Transfer Solid BINOL
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Caption: Workflow for the safe handling of BINOL from preparation to cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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